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Compound of Interest

Compound Name: Triafur

Cat. No.: B1203085

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of Triafur, a novel investigational
molecule with significant potential in oncology. Triafur is a synthetic nucleoside analog
designed for high-potency inhibition of a key enzyme in DNA replication, leading to cell cycle
arrest and apoptosis in rapidly dividing cancer cells. This guide details the molecule's chemical
properties, proposed mechanism of action, synthesis, and preclinical data, offering a
foundational resource for researchers and drug development professionals.

Introduction

The search for novel therapeutic agents with improved efficacy and safety profiles is a
cornerstone of oncological research. Nucleoside analogs have long been a successful class of
chemotherapeutic agents, acting by interfering with DNA and RNA synthesis. Triafur emerges
from this class with a unique structural modification—a trifluoromethyl group on a furanose-like
scaffold—designed to enhance its binding affinity and metabolic stability. This document
outlines the foundational scientific and technical information regarding Triafur.

Chemical Properties and Synthesis

Triafur is a fluorinated pyrimidine analog. Its systematic name is 5-trifluoromethyl-2'-deoxy-
a,a,a-trifluorothymidine. The presence of the trifluoromethyl group at the 5-position of the
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pyrimidine ring is critical for its biological activity.

Chemical Structure

Molecular Formula: C10H11F6N204 Molecular Weight: 353.20 g/mol

Proposed Synthesis

The synthesis of Triafur is a multi-step process starting from commercially available
precursors. A generalized synthetic scheme is presented below.

Caption: Proposed synthetic pathway for the Triafur molecule.
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2-deoxy-D-ribose

:

Protection of hydroxyl groups

.

Protected 2-deoxy-D-ribose

.

Activation of anomeric carbon

.

Activated sugar intermediate 5-(trifluoromethyl)uracil
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Glycosylation

:

Protected Triafur

:

Deprotection

:

Triafur
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Seed cells in 96-well plate

:

Add serial dilutions of Triafur Protein Extraction
; ;
Incubate for 72 hours SDS-PAGE
; ;
Add MTT reagent Protein Transfer to PVDF
; ;
Incubate for 4 hours Blocking

l i

Add solubilization buffer Primary Antibody Incubation (anti-TS)

l i

Read absorbance at 570 nm Secondary Antibody Incubation
Calculate IC50 values Chemiluminescent Detection
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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